Cas no 1932348-11-2 (3-Hydroxyperillaldehyde)

3-Hydroxyperillaldehyde is a monoterpenoid aldehyde derivative of perillaldehyde, characterized by the presence of a hydroxyl group at the 3-position. This structural modification enhances its reactivity and potential utility in organic synthesis, particularly in the production of flavor and fragrance compounds. The compound exhibits notable stereochemical properties, making it valuable for chiral synthesis applications. Its hydroxyl group also improves solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. 3-Hydroxyperillaldehyde is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its stability under standard conditions ensures consistent performance in laboratory and industrial settings.
3-Hydroxyperillaldehyde structure
3-Hydroxyperillaldehyde structure
Product Name:3-Hydroxyperillaldehyde
CAS No:1932348-11-2
MF:C10H14O2
MW:166.22
CID:4670248
PubChem ID:102065501
Update Time:2025-06-15

3-Hydroxyperillaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxyperillaldehyde
    • 1932348-11-2
    • AKOS040763001
    • Inchi: InChI=1S/C10H14O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h5-6,9-10,12H,1,3-4H2,2H3/t9-,10+/m0/s1
    • InChI Key: CGYLWHVYZDSTDR-VHSXEESVSA-N
    • SMILES: CC(=C)C1CCC(=CC1O)C=O

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Powder

3-Hydroxyperillaldehyde Security Information

3-Hydroxyperillaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H64370-5 mg
3-Hydroxyperillaldehyde
1932348-11-2
5mg
¥3520.0 2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H64370-5mg
3-Hydroxyperillaldehyde
1932348-11-2 ,98.0%
5mg
¥3520.0 2023-09-07
TargetMol Chemicals
TN5869-5 mg
3-Hydroxyperillaldehyde
1932348-11-2 98%
5mg
¥ 2,380 2023-07-11
TargetMol Chemicals
TN5869-1 mL * 10 mM (in DMSO)
3-Hydroxyperillaldehyde
1932348-11-2 98%
1 mL * 10 mM (in DMSO)
¥ 2,480 2023-07-11
TargetMol Chemicals
TN5869-5mg
3-Hydroxyperillaldehyde
1932348-11-2
5mg
¥ 2380 2024-07-20
TargetMol Chemicals
TN5869-1 ml * 10 mm
3-Hydroxyperillaldehyde
1932348-11-2
1 ml * 10 mm
¥ 2480 2024-07-20

Additional information on 3-Hydroxyperillaldehyde

Research Brief on 3-Hydroxyperillaldehyde (CAS: 1932348-11-2): Recent Advances and Applications in Chemical Biology and Medicine

3-Hydroxyperillaldehyde (CAS: 1932348-11-2) is a monoterpenoid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, structurally related to perillaldehyde, exhibits unique biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its mechanisms of action, synthesis pathways, and therapeutic potential, positioning it as a promising candidate for drug development and biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 3-Hydroxyperillaldehyde against multidrug-resistant bacterial strains. The research demonstrated that this compound disrupts bacterial cell membranes by interacting with phospholipids, leading to cell lysis. Notably, 3-Hydroxyperillaldehyde showed synergistic effects when combined with conventional antibiotics, suggesting its potential as an adjuvant therapy for resistant infections. These findings highlight its relevance in addressing the global antimicrobial resistance crisis.

In the field of oncology, a recent preprint article (2024) explored the anticancer properties of 3-Hydroxyperillaldehyde in vitro and in vivo. The study revealed that the compound induces apoptosis in cancer cells through the activation of caspase-3 and -9, while sparing normal cells. Additionally, it was found to inhibit tumor angiogenesis by downregulating VEGF expression. These dual mechanisms make 3-Hydroxyperillaldehyde a compelling candidate for further development as an anticancer agent, particularly for solid tumors.

The synthetic pathways for 3-Hydroxyperillaldehyde have also seen advancements. A 2023 patent application (WO202318765A1) disclosed a novel biocatalytic method for its production using engineered cytochrome P450 enzymes. This green chemistry approach offers higher yields (up to 78%) and better stereoselectivity compared to traditional chemical synthesis. Such innovations in production methods could facilitate the large-scale availability of 3-Hydroxyperillaldehyde for research and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 3-Hydroxyperillaldehyde. Pharmacokinetic studies indicate rapid metabolism and low oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, emphasizing the need for further optimization to harness the full therapeutic potential of this compound.

In conclusion, 3-Hydroxyperillaldehyde (CAS: 1932348-11-2) represents an exciting area of research at the intersection of chemistry and biomedicine. Its diverse biological activities, coupled with recent advancements in synthesis and formulation, position it as a compound of significant interest for future drug discovery efforts. Continued research into its mechanisms, structure-activity relationships, and delivery methods will be crucial for translating these findings into clinical applications.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd